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Compound of Interest

Compound Name: 2-Bromo-3,4-difluorobenzoic acid

Cat. No.: B177370

CAS Number: 170108-05-1

This technical guide provides a comprehensive overview of 2-Bromo-3,4-difluorobenzoic
acid, a key intermediate in the pharmaceutical and fine chemical industries. The information is
tailored for researchers, scientists, and professionals involved in drug development and organic
synthesis.

Chemical and Physical Properties

2-Bromo-3,4-difluorobenzoic acid is a halogenated benzoic acid derivative.[1] Its distinct
molecular structure, featuring a benzoic acid core with bromine and fluorine substituents,
imparts enhanced reactivity, making it a valuable starting material for complex organic
synthesis pathways.[2]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 170108-05-1
Molecular Formula C7H3BrF202
Molecular Weight 237.00 g/mol
Physical Form Solid, off-white to faint peach 2]
powder
Boiling Point 292.9 °C at 760 mmHg
Purity Typically 295-99% [11[3]

Store at room temperature in a
Storage ) [1]
sealed, dry container

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 2-Bromo-3,4-difluorobenzoic acid are
not readily available in the public domain. However, a general synthetic approach for a related
compound, 2-bromo-3-fluorobenzoic acid, is described in patent literature and involves a multi-
step process starting from m-fluorobenzotrifluoride. This process includes nitration,
bromination, reduction, deamination, separation, and finally hydrolysis to yield the target
product.[4]

It is important to note that this protocol is for a different, though structurally similar, compound
and would require significant adaptation and optimization for the synthesis of 2-Bromo-3,4-
difluorobenzoic acid. Researchers should consult specialized chemical synthesis literature
and databases for more specific and validated synthetic methods.

Applications in Research and Drug Development

2-Bromo-3,4-difluorobenzoic acid is a crucial building block in the synthesis of complex
Active Pharmaceutical Ingredients (APIs).[2] Its application is particularly noted in the
development of antiviral and anticancer therapies, where it serves as a critical intermediate for
creating sophisticated drug molecules.[2] The presence of both bromine and fluorine atoms
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allows for diverse chemical modifications, enabling chemists to fine-tune the properties of the
final drug candidates.

One example of a therapeutic area where related fluorinated benzoic acid derivatives are
utilized is in the development of proton pump inhibitors (PPIs). For instance, Pantoprazole, a
PPI used for managing gastroesophageal reflux disease (GERD) and other hypersecretory
conditions, utilizes a fluorinated benzimidazole backbone, highlighting the importance of
fluorinated aromatics in this class of drugs.[5] Pantoprazole functions by irreversibly inhibiting
the (H+, K+)-ATPase enzyme in gastric parietal cells, the final step in gastric acid production.[5]

While a direct and specific signaling pathway involving a drug synthesized from 2-Bromo-3,4-
difluorobenzoic acid is not publicly documented, we can conceptualize a general workflow for
its application in drug discovery.
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General Drug Discovery Workflow Using 2-Bromo-3,4-difluorobenzoic Acid
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Caption: Generalized workflow for drug discovery.
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Spectral Data

Specific, experimentally-derived spectral data (NMR, IR, MS) for 2-Bromo-3,4-
difluorobenzoic acid is not widely available in public databases. Commercial suppliers may
provide a certificate of analysis with this information upon request.

Safety Information

2-Bromo-3,4-difluorobenzoic acid is classified as a hazardous substance. Appropriate safety
precautions should be taken during handling and storage.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference(s)
Hazard H302 Harmful if swallowed.
H315 Causes skin irritation.

Causes serious eye
H319 o

irritation.

May cause respirator
H335 , .y. P Y

irritation.

Avoid breathing
Precautionary P261 dust/fume/gas/mist/va
pors/spray.

Wash skin thoroughly
P264 _

after handling.

Do not eat, drink or
P270 smoke when using

this product.

Wear protective
P280 gloves/ eye protection/

face protection.

IF SWALLOWED: Call

a POISON CENTER
P301+P312 o

or doctor/physician if

you feel unwell.

IF ON SKIN: Wash
P302+P352 with plenty of soap

and water.
P305+P351+P338 IF IN EYES: Rinse

cautiously with water
for several minutes.
Remove contact

lenses, if present and
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easy to do. Continue

rinsing.

Below is a logical diagram illustrating the relationship between the hazards and the necessary
personal protective equipment (PPE).

Hazard and PPE Relationship

Identified Hazards

H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious eye irritation H335: May cause respiratory irritation

Required Persona‘ 'Protective Equipment
. Safety Goggles/ . -
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Click to download full resolution via product page

Caption: Relationship between hazards and PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-170108-05-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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